Cas no 1131605-07-6 (5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester)
1131605-07-6 structure
Product name:5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester
5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- DTXSID601254543
- 5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester
- Ethyl 5-(hydroxymethyl)-2-pyrazinecarboxylate
- 1131605-07-6
- ethyl 5-(hydroxymethyl)pyrazine-2-carboxylate
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- Inchi： InChI=1S/C8H10N2O3/c1-2-13-8(12)7-4-9-6(5-11)3-10-7/h3-4,11H,2,5H2,1H3
- InChI Key： WSEUBHQRMULONJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 182.06914219Da
- Monoisotopic Mass: 182.06914219Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 72.3Ų
5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester Related Literature
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Qianwen Chen,Zhen Hou,Weiman Zhuang,Tianxu Zhang J. Mater. Chem. A, 2020,8, 16232-16237
1131605-07-6 (5-Hydroxymethyl-pyrazine-2-carboxylic acid ethyl ester) Related Products
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